Cas no 1314987-44-4 (Methyl 4-(6-aminopyridin-3-yl)thiophene-2-carboxylate)

• Product Name: Methyl 4-(6-aminopyridin-3-yl)thiophene-2-carboxylate
• CAS No: 1314987-44-4
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• MDL: MFCD19684173
• CID: 5149136
• Update Time: 2025-10-19

Methyl 4-(6-aminopyridin-3-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(6-aminopyridin-3-yl)thiophene-2-carboxylate

• MDL： MFCD19684173
• Inchi： 1S/C11H10N2O2S/c1-15-11(14)9-4-8(6-16-9)7-2-3-10(12)13-5-7/h2-6H,1H3,(H2,12,13)
• InChI Key： JYAKFUJGRVJYTI-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)C1C=NC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 2
• Topological Polar Surface Area: 93.4

Additional information on Methyl 4-(6-aminopyridin-3-yl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 4-(6-aminopyridin-3-yl)thiophene-2-carboxylate (CAS No. 1314987-44-4)

Methyl 4-(6-aminopyridin-3-yl)thiophene-2-carboxylate (CAS No. 1314987-44-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique thiophene-carboxylate and aminopyridine moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic disorders.

The growing interest in Methyl 4-(6-aminopyridin-3-yl)thiophene-2-carboxylate is reflected in its increasing use in high-throughput screening and medicinal chemistry applications. Researchers are exploring its potential in modulating protein-protein interactions, a hot topic in drug design and precision medicine. With the rise of AI-driven drug discovery, this compound has also been featured in computational studies predicting its binding affinity to various biological targets, aligning with the industry's shift toward in silico methodologies.

From a synthetic chemistry perspective, the CAS No. 1314987-44-4 compound offers excellent reactivity due to its electron-rich thiophene ring and nucleophilic amino group. These properties enable diverse functionalization strategies, making it a preferred choice for constructing small-molecule libraries. Recent publications highlight its role in cross-coupling reactions, a technique widely discussed in green chemistry forums for minimizing waste and improving atom economy.

In material science, Methyl 4-(6-aminopyridin-3-yl)thiophene-2-carboxylate has shown promise in the development of organic semiconductors and conductive polymers. Its conjugated system contributes to charge transport properties, a critical factor in advancing flexible electronics—a sector experiencing rapid growth due to demand for wearable technologies. Industry experts frequently search for "thiophene derivatives for OLEDs" or "aminopyridine-based materials," underscoring the relevance of this compound in cutting-edge applications.

Quality control and analytical characterization of CAS No. 1314987-44-4 are frequently discussed topics. Techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy are essential for verifying its structural integrity. These methods align with regulatory requirements for pharmaceutical intermediates, addressing common search queries like "how to validate synthetic intermediates" or "spectroscopic data for heterocycles."

Environmental and safety considerations for handling Methyl 4-(6-aminopyridin-3-yl)thiophene-2-carboxylate follow standard laboratory protocols. While not classified as hazardous, proper storage under inert conditions is recommended to preserve its stability—a point often emphasized in chemical handling guidelines shared across research communities.

The commercial availability of CAS No. 1314987-44-4 through specialty chemical suppliers has expanded its accessibility. Procurement trends indicate rising demand from academic institutions and biotech startups focusing on fragment-based drug discovery (FBDD), where this compound's modularity is highly advantageous. Discussions around "scalable synthesis of aminopyridine derivatives" further highlight its industrial significance.

Future research directions may explore the compound's utility in photopharmacology—a field gaining traction for its spatiotemporal control of drug activity. Its photoswitchable potential could open avenues in targeted therapy, resonating with trending searches like "light-activated drug delivery systems." Such innovations position Methyl 4-(6-aminopyridin-3-yl)thiophene-2-carboxylate as a molecule of enduring scientific value.